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Compound of Interest

Compound Name: N,N'-Dimethyldithiooxamide

Cat. No.: B089502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the thermal stability and

decomposition of N,N'-Dimethyldithiooxamide. Due to the limited availability of direct

experimental data for this specific compound in publicly accessible literature, this guide

synthesizes information from related compounds, theoretical calculations, and standard

analytical methodologies to predict its thermal behavior. Detailed experimental protocols for

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are provided to

enable researchers to perform their own analyses. This document is intended to serve as a

foundational resource for scientists and professionals working with N,N'-
Dimethyldithiooxamide in research and development.

Introduction
N,N'-Dimethyldithiooxamide, a symmetrically substituted dithiooxamide, is a compound of

interest in various chemical and pharmaceutical research areas. Its structure, featuring two

thioamide functional groups, suggests potential applications as a ligand in coordination

chemistry and as a building block in the synthesis of more complex molecules. Understanding

the thermal stability and decomposition profile of N,N'-Dimethyldithiooxamide is crucial for its

safe handling, storage, and application, particularly in processes that involve elevated

temperatures.
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This guide summarizes the known physicochemical properties of N,N'-Dimethyldithiooxamide
and provides a predictive analysis of its thermal behavior. It also includes detailed,

standardized protocols for conducting thermogravimetric analysis (TGA) and differential

scanning calorimetry (DSC), the primary techniques for assessing thermal stability.

Physicochemical Properties of N,N'-
Dimethyldithiooxamide
A summary of the key physicochemical properties of N,N'-Dimethyldithiooxamide is

presented in Table 1. These values are primarily derived from computational models and

publicly available chemical databases.

Property Value Source

Molecular Formula C4H8N2S2 PubChem[1]

Molecular Weight 148.25 g/mol Cheméo[2]

IUPAC Name
N,N'-

dimethylethanedithioamide
PubChem[1]

CAS Number 120-79-6 PubChem[1]

Normal Boiling Point

(Calculated)
531.34 K Cheméo[2]

Enthalpy of Fusion

(Calculated)
25.52 kJ/mol Cheméo[2]

Enthalpy of Vaporization

(Calculated)
50.83 kJ/mol Cheméo[2]

LogP (Octanol/Water Partition

Coefficient)
0.080 Cheméo[2]

Thermal Stability and Decomposition Analysis
Direct experimental data from TGA or DSC for N,N'-Dimethyldithiooxamide is not readily

available in the reviewed literature. However, an analysis of its structural components and

comparison with related compounds can provide insights into its expected thermal behavior.
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3.1. Predicted Thermal Stability

N,N'-Dimethyldithiooxamide is expected to be a crystalline solid at room temperature with

moderate thermal stability. The presence of two thioamide groups suggests that decomposition

will likely occur at elevated temperatures. For comparison, related compounds such as N,N-

dimethylformamide have a reported decomposition temperature greater than 350°C. However,

the C-C single bond between the two thioamide groups in N,N'-Dimethyldithiooxamide may

be a point of initial thermal cleavage at a lower temperature.

3.2. Predicted Decomposition Pathway and Products

The thermal decomposition of N,N'-Dimethyldithiooxamide is likely to proceed through the

cleavage of the C-C and C-N bonds. A plausible decomposition pathway is illustrated in the

diagram below. Initial homolytic cleavage of the central C-C bond would generate two N-

methylthiocarbamoyl radicals. These reactive intermediates could then undergo a variety of

subsequent reactions, including dimerization, disproportionation, and fragmentation.

The final decomposition products in an inert atmosphere are predicted to include methyl

isothiocyanate (CH₃NCS), methanethiol (CH₃SH), hydrogen sulfide (H₂S), and various

nitrogen- and sulfur-containing organic fragments. In the presence of oxygen, the

decomposition products would also include oxides of carbon (CO, CO₂), nitrogen (NOx), and

sulfur (SOx).
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A potential thermal decomposition pathway for N,N'-Dimethyldithiooxamide.

Experimental Protocols
To obtain precise data on the thermal stability and decomposition of N,N'-
Dimethyldithiooxamide, Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are the recommended analytical techniques.

4.1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. This technique is used to determine the decomposition temperatures

and the kinetics of weight loss.

4.1.1. TGA Experimental Workflow
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Start

Sample Preparation
(5-10 mg of N,N'-Dimethyldithiooxamide

in a ceramic or platinum pan)

Instrument Setup
(Set temperature program, gas flow rate,

and data acquisition parameters)

Perform TGA Run
(Heat sample at a constant rate, e.g., 10 °C/min)

Data Acquisition
(Record mass change vs. temperature)

Data Analysis
(Determine onset of decomposition,
weight loss steps, and final residue)

End

Click to download full resolution via product page

Workflow for Thermogravimetric Analysis (TGA).

4.1.2. Detailed TGA Protocol

Sample Preparation: Accurately weigh 5-10 mg of N,N'-Dimethyldithiooxamide into a

clean, tared TGA crucible (ceramic or platinum).

Instrument Setup:

Place the crucible in the TGA instrument's autosampler or manually load it onto the

balance.
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Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min

to provide an inert atmosphere.

Set the temperature program:

Equilibrate at 30 °C for 5 minutes.

Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.

Data Acquisition: Initiate the TGA run and record the sample mass as a function of

temperature.

Data Analysis:

Plot the percentage of weight loss versus temperature to obtain the TGA curve.

Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of

maximum weight loss rates.

Determine the onset temperature of decomposition, the temperature ranges for each

weight loss step, and the percentage of residual mass at the end of the experiment.

4.2. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. It is used to determine melting points, glass transitions, and enthalpies of

transitions.

4.2.1. DSC Experimental Workflow
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Start

Sample Preparation
(2-5 mg of N,N'-Dimethyldithiooxamide

in a sealed aluminum pan)

Instrument Setup
(Set temperature program, gas flow rate,

and data acquisition parameters)

Perform DSC Run
(Heat and cool sample at a constant rate,

e.g., 10 °C/min)

Data Acquisition
(Record heat flow vs. temperature)

Data Analysis
(Determine melting point, enthalpy of fusion,

and any other thermal events)

End

Click to download full resolution via product page

Workflow for Differential Scanning Calorimetry (DSC).

4.2.2. Detailed DSC Protocol

Sample Preparation: Accurately weigh 2-5 mg of N,N'-Dimethyldithiooxamide into a tared

aluminum DSC pan. Hermetically seal the pan using a sample press. Prepare an empty,

sealed aluminum pan to be used as a reference.

Instrument Setup:

Place the sample and reference pans in the DSC cell.
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Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

Set the temperature program:

Equilibrate at 25 °C for 5 minutes.

Ramp the temperature from 25 °C to a temperature above the expected melting point

(e.g., 250 °C) at a heating rate of 10 °C/min.

Hold at the final temperature for 2 minutes.

Cool the sample to 25 °C at a rate of 10 °C/min.

Reheat the sample to the final temperature at 10 °C/min (this second heating scan is

often used to observe transitions in a sample with a known thermal history).

Data Acquisition: Start the DSC run and record the heat flow as a function of temperature.

Data Analysis:

Plot the heat flow versus temperature to obtain the DSC thermogram.

Identify endothermic peaks corresponding to melting and exothermic peaks corresponding

to crystallization or decomposition.

Determine the onset temperature and peak temperature of melting.

Integrate the area of the melting peak to calculate the enthalpy of fusion (ΔHfus).

Conclusion
While direct experimental data on the thermal stability and decomposition of N,N'-
Dimethyldithiooxamide is limited, this guide provides a comprehensive predictive analysis

based on its chemical structure and the behavior of related compounds. The detailed

experimental protocols for TGA and DSC offer a clear path for researchers to obtain the

necessary empirical data. A thorough understanding of the thermal properties of N,N'-
Dimethyldithiooxamide is essential for its safe and effective use in any application. The
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information and procedures outlined in this guide are intended to support and facilitate further

research into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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